Cas no 13893-65-7 (1-Octanol, 2-amino-2-methyl-)

1-Octanol, 2-amino-2-methyl- structure
1-Octanol, 2-amino-2-methyl- structure
Product Name:1-Octanol, 2-amino-2-methyl-
CAS No:13893-65-7
MF:C9H21NO
MW:159.269142866135
CID:3723698
PubChem ID:61055426
Update Time:2025-04-22

1-Octanol, 2-amino-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanol, 2-amino-2-methyl-
    • 2-amino-2-methyloctan-1-ol
    • 13893-65-7
    • SCHEMBL1117416
    • Inchi: 1S/C9H21NO/c1-3-4-5-6-7-9(2,10)8-11/h11H,3-8,10H2,1-2H3
    • InChI Key: WYHLKHURMRDRTG-UHFFFAOYSA-N
    • SMILES: C(O)C(N)(C)CCCCCC

Computed Properties

  • Exact Mass: 159.162314293Da
  • Monoisotopic Mass: 159.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 95.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.3Ų
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